Cas no 20175-16-0 (Heptanal, 2-iodo-)

Heptanal, 2-iodo- structure
Product name:Heptanal, 2-iodo-
Heptanal, 2-iodo- Chemical and Physical Properties
Names and Identifiers
-
- Heptanal, 2-iodo-
- 2-iodoheptanal
- DTXSID30516629
- 20175-16-0
- SCHEMBL11144441
-
- Inchi: InChI=1S/C7H13IO/c1-2-3-4-5-7(8)6-9/h6-7H,2-5H2,1H3
- InChI Key: SPLDIJRXWKDAGW-UHFFFAOYSA-N
- SMILES: CCCCCC(C=O)I
Computed Properties
- Exact Mass: 240.00069
- Monoisotopic Mass: 240.00111g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 73.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Heptanal, 2-iodo- Related Literature
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Xiao-Hua Li,Bao-Ji Wang,Xiao-Lin Cai,Li-Wei Zhang,Guo-Dong Wang,San-Huang Ke RSC Adv., 2017,7, 28393-28398
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Shuo Xiong,Xudong Liu,Jian Zhou,Yi Liu,Yiping Shen,Xiaobo Yin,Jianhui Wu,Ran Tao,Yongqing Fu,Huigao Duan RSC Adv., 2020,10, 19178-19184
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Alcione Roberto Jurelo,Renan Augusto Pontes Ribeiro,Sergio Ricardo de Lazaro,João Frederico Haas Leandro Monteiro Phys. Chem. Chem. Phys., 2018,20, 27011-27018
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Stephen Hanessian,Juan Pablo Maianti,Vu Linh Ly,Benoît Deschênes-Simard Chem. Sci., 2012,3, 249-256
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Xuejiao Cao,Nikita Joseph,Matt Jellicoe,Ahmed Hussein Mohammed Al-Antaki,Xuan Luo,Dongxiao Su,Colin Raston Food Funct., 2021,12, 1087-1096
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